Cas no 89282-30-4 (4H-Pyran-4-thione, 3-hydroxy-)

• Product Name: 4H-Pyran-4-thione, 3-hydroxy-
• CAS No: 89282-30-4
• MF: C₅H₄O₂S
• MW: 128.149060249329
• CID: 605430
• PubChem ID: 11355488
• Update Time: 2025-04-19

4H-Pyran-4-thione, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-thione, 3-hydroxy-
• 3-hydroxypyran-4-thione
• 3-hydroxy-4H-pyran-4-thione
• 4H-Pyran-4-thione,3-hydroxy
• 4-Thiopyromekonsaeure
• pyromeconic acidthione
• thiopyromeconic acid
• CHEMBL1649594
• BDBM50335806
• EN300-4710403
• 89282-30-4
• PVQRWPNLEMQCSX-UHFFFAOYSA-N
• DTXSID10463243
• SCHEMBL1298196

• Inchi： 1S/C5H4O2S/c6-4-3-7-2-1-5(4)8/h1-3,6H
• InChI Key： PVQRWPNLEMQCSX-UHFFFAOYSA-N
• SMILES： S=C1C=COC=C1O

Computed Properties

• Exact Mass: 127.99300
• Monoisotopic Mass: 127.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 65.46000
• LogP: 1.71470